Cas no 105538-02-1 (3-Pyridazinamine,6-(3-thienyl)-)

• Product Name: 3-Pyridazinamine,6-(3-thienyl)-
• CAS No: 105538-02-1
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 138617
• PubChem ID: 13735349
• Update Time: 2025-10-29

3-Pyridazinamine,6-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine,6-(3-thienyl)-
• 3-AMINO-6-(THIOPHEN-3-YL)PYRIDAZINE
• 3-AMINO-6-THIEN-3-YLPYRIDAZINE
• 6-thiophen-3-ylpyridazin-3-amine
• 3-amino-6-thienylpyridazine
• 105538-02-1
• 3-amino-6-(3-thienyl)pyridazine
• F97058
• AKOS011483625
• 6-Thiophen-3-yl-pyridazin-3-ylamine
• 6-(thiophen-3-yl)pyridazin-3-amine
• DTXSID70547972
• 3-Amino-6-(thien-3-yl)pyridazine

• Inchi： 1S/C8H7N3S/c9-8-2-1-7(10-11-8)6-3-4-12-5-6/h1-5H,(H2,9,11)
• InChI Key： ZVCNZVHKKQNZRF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(N)N=N1

Computed Properties

• Exact Mass: 177.03600
• Monoisotopic Mass: 177.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.04000
• LogP: 2.36850

3-Pyridazinamine,6-(3-thienyl)- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines